Cas no 59303-17-2 (1-(5-methylthiazol-2-yl)ethanone)

1-(5-Methylthiazol-2-yl)ethanone is a heterocyclic organic compound featuring a thiazole ring substituted with a methyl group at the 5-position and an acetyl group at the 2-position. This structure imparts reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its thiazole core is known for contributing to biological activity, while the acetyl group offers a functional handle for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties enable precise modifications, supporting applications in the development of active ingredients, ligands, and specialty chemicals. Suitable for research and industrial use, it adheres to high purity standards.
1-(5-methylthiazol-2-yl)ethanone structure
59303-17-2 structure
Product Name:1-(5-methylthiazol-2-yl)ethanone
CAS No:59303-17-2
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD00129683
CID:1011720
PubChem ID:529396
Update Time:2026-04-29

1-(5-methylthiazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methyl-2-thiazolyl)-Ethanone
    • 1-(5-methyl-1,3-thiazol-2-yl)ethanone
    • 1-(5-METHYLTHIAZOL-2-YL)ETHANONE
    • 1-(5-Methyl-1,3-thiazol-2-yl)-1-ethanone
    • 1-(5-Methyl-thiazol-2-yl)-aethanon
    • 2-acetyl-5-methylthiazole
    • 5-methyl-2-acetylthiazole
    • Thiazole,2-acetyl-4-methyl
    • 1-(5-methylthiazol-2-yl)ethanone
    • MDL： MFCD00129683
    • Inchi： InChI=1S/C6H7NOS/c1-4-3-7-6(9-4)5(2)8/h3H,1-2H3
    • InChI Key： ZGOBPVBSAXXNES-UHFFFAOYSA-N
    • SMILES： CC1=CN=C(C(=O)C)S1

Computed Properties

  • Exact Mass: 141.02500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 58.20000
  • LogP: 1.65410

1-(5-methylthiazol-2-yl)ethanone Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

1-(5-methylthiazol-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208664-100mg
2-Acetyl-5-methylthiazole
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 ￥102.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208664-250mg
2-Acetyl-5-methylthiazole
 59303-17-2 95%
250mg
 ￥243.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD208664-1g
2-Acetyl-5-methylthiazole
 59303-17-2 95%
1g
 ￥943.0 2024-04-18
Chemenu
CM111405-250mg
1-(5-methylthiazol-2-yl)ethanone
 59303-17-2 95%+
250mg
 $*** 2023-05-30
Chemenu
CM111405-1g
1-(5-methylthiazol-2-yl)ethanone
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 $*** 2023-05-30
abcr
AB444811-1 g
1-(5-Methylthiazol-2-yl)ethanone; min. 95%
 59303-17-2
1g
 €447.50 2023-07-18

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